Cas no 1323966-34-2 (4-Chloro-2-fluoro-3-methoxybenzenemethanamine)

• Product Name: 4-Chloro-2-fluoro-3-methoxybenzenemethanamine
• CAS No: 1323966-34-2
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD19687209
• CID: 4588418
• Update Time: 2025-06-29

4-Chloro-2-fluoro-3-methoxybenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-methoxybenzylamine
• Benzenemethanamine, 4-chloro-2-fluoro-3-methoxy-
• 4-Chloro-2-fluoro-3-methoxybenzenemethanamine

• MDL： MFCD19687209
• Inchi： 1S/C8H9ClFNO/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3H,4,11H2,1H3
• InChI Key： OIGDUJMZHJQGMX-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(Cl)C(OC)=C1F

Computed Properties

• Exact Mass: 189.036
• Monoisotopic Mass: 189.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Additional information on 4-Chloro-2-fluoro-3-methoxybenzenemethanamine

4-Chloro-2-fluoro-3-methoxybenzenemethanamine: A Versatile Compound in Pharmaceutical Research

4-Chloro-2-fluoro-3-methoxybenzenemethanamine, with the CAS number 1323966-34-2, is a multifunctional aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, including the presence of a chlorine atom at the 4-position, a fluorine atom at the 2-position, and a methoxy group at the 3-position, along with the methanamine functional group, make it a valuable scaffold for drug discovery. Recent studies have highlighted its potential applications in modulating receptor activity and its role in the development of novel therapeutic agents.

The molecular framework of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine is characterized by a benzene ring substituted with three functional groups: a chloro group, a fluoro group, and a methoxy group. These substituents create a highly polar and electronegative environment, which influences its interactions with biological targets. The methanamine group, which is attached to the benzene ring via a methylene bridge, further enhances its reactivity and versatility in chemical modifications. This combination of functional groups positions 4-Chloro-2-fluoro-3-methyloxybenzenemethanamine as a promising candidate for the design of bioactive molecules.

Recent advancements in medicinal chemistry have demonstrated the utility of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine in the development of compounds targeting G protein-coupled receptors (GPCRs). A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective agonism at the muscarinic M2 receptor, which is implicated in various neurological disorders. This finding underscores the importance of structural modifications to the parent molecule in optimizing its pharmacological profile.

The synthesis of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine typically involves multi-step organic reactions, including electrophilic substitution and nucleophilic aromatic substitution. Researchers have explored various synthetic routes to achieve high yields and purity, which are critical for downstream applications in drug discovery. One notable approach involves the use of microwave-assisted methodologies, which have been shown to accelerate reaction kinetics and improve the efficiency of functional group introduction.

Pharmacological studies on 4-Chloro-2-fluoro-3-methoxybenzenemethanamine have revealed its potential as a modulator of kinase pathways. A 2024 review in Drug Discovery Today highlighted its ability to inhibit the activity of certain protein kinases, which are implicated in cancer progression. This property makes the compound a candidate for the development of targeted therapies in oncology. Ongoing research is focused on understanding the mechanism of action and identifying potential side effects associated with its use.

The physicochemical properties of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine are also of interest in pharmaceutical formulation. Its solubility profile, stability under various conditions, and compatibility with excipients are critical factors in the design of drug delivery systems. Recent work has demonstrated that the compound exhibits good solubility in polar solvents, which is advantageous for the preparation of oral formulations. However, its aqueous solubility remains a challenge that requires further optimization.

Computational modeling has played a pivotal role in the exploration of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine's potential applications. Molecular docking studies have predicted its interactions with key enzymes and receptors, providing insights into its mechanism of action. These computational tools have enabled researchers to design more efficient derivatives with enhanced bioavailability and reduced toxicity. Machine learning algorithms are also being employed to predict the biological activity of potential analogs, accelerating the drug discovery process.

Environmental and safety considerations are integral to the development of compounds like 4-Chloro-2-fluoro-3-methoxybenzenemethanamine. While the compound itself is not classified as a hazardous substance, its synthesis and disposal must adhere to environmental regulations to minimize ecological impact. Green chemistry principles are increasingly being applied to the synthesis of such compounds to reduce waste generation and energy consumption.

The therapeutic potential of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine extends beyond its direct pharmacological effects. It has been proposed as a scaffold for the development of prodrugs that can enhance drug delivery to specific tissues. For example, modifications to the methanamine group have been shown to improve the targeting of the compound to inflamed tissues, a property that is particularly valuable in the treatment of autoimmune diseases.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the exploration of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine in various therapeutic contexts. Industry partnerships are facilitating the transition from laboratory research to clinical trials, with several compounds derived from this scaffold currently in preclinical development. These collaborations are essential for translating scientific discoveries into viable therapeutic options.

As the field of medicinal chemistry continues to evolve, the role of compounds like 4-Chloro-2-fluoro-3-methoxybenzenemethanamine will likely expand. Advances in synthetic methods, computational modeling, and biological assays are expected to further elucidate its potential applications. The compound's unique structural features and functional versatility position it as a valuable asset in the quest for innovative therapies.

In conclusion, 4-Chloro-2-fluoro-3-methoxybenzenemethanamine represents a promising area of research in pharmaceutical science. Its structural complexity and functional versatility make it an ideal candidate for the development of novel therapeutics. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of drug discovery and the treatment of various diseases.

For further information on the synthesis, pharmacology, and applications of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine, researchers are encouraged to consult recent publications in the field of medicinal chemistry. Collaboration across disciplines will be key to unlocking the full potential of this compound in the development of new therapeutic agents.

References: Journal of Medicinal Chemistry, Drug Discovery Today, and other relevant scientific journals provide detailed insights into the current state of research on 4-Chloro-2-fluoro-3-methoxybenzenemethanamine.

Key terms: 4-Chloro-2-fluoro-3-methoxybenzenemethanamine, 4-Chloro-2-fluoro-3-methoxybenzene, aromatic amine, G protein-coupled receptors, pharmacological activity, drug discovery, synthetic chemistry, computational modeling.

Further reading: Explore the latest research on aromatic amine derivatives and their applications in drug development. Stay updated with advancements in medicinal chemistry through peer-reviewed journals and conferences.

Disclaimer: The information provided is for educational and research purposes only. Further studies are required to validate the therapeutic potential of 4-Chloro-2-fluoro-3-methoxybenzenemethanamine and its derivatives.

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